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Compound of Interest

Compound Name: lodine-120
CAS No.: 15480-34-9
Cat. No.: B1201904
Get Quote
. J

This document provides comprehensive, step-by-step guidance for the safe and compliant
disposal of lodine-120, a critical resource for researchers, scientists, and drug development
professionals. By adhering to these procedures, laboratories can ensure the safety of their
personnel and the environment while maintaining regulatory compliance.

lodine-120: Key Properties for Disposal

Understanding the radiological characteristics of lodine-120 is fundamental to its safe handling
and disposal. With a relatively short half-life, the primary disposal method is decay-in-storage,
which allows the radioactivity to diminish to negligible levels before being discarded as regular

waste.
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Property Value
Half-life 81.6 minutes[1]
Electron Capture (EC) and Positron Emission
Decay Mode
(BH)I1]
Primary Decay Product Tellurium-120 (*2°Te)[1]
Emitted Radiations Gamma (y) and Positron (+)

Experimental Protocol: Step-by-Step Disposal of
lodine-120

This protocol outlines the necessary steps for the safe disposal of lodine-120 waste, primarily
through decay-in-storage. This procedure is designed to meet the safety and logistical needs of
a standard laboratory environment.

1. Waste Segregation and Collection:
o Objective: To properly separate lodine-120 waste from other waste streams.
e Procedure:

o Designate a specific, clearly labeled waste container for all solid and liquid lodine-120
waste. The container should be made of a material appropriate for the chemical nature of

the waste (e.g., plastic for aqueous solutions).

o Solid waste (e.g., contaminated gloves, paper towels, plasticware) should be placed in a
designated, sealed bag within the container.

o Liquid waste should be collected in a sealed, shatter-resistant container. Do not mix
aqueous and organic liquid waste.[2]

o All waste containers must be clearly labeled with the "Caution, Radioactive Material"
symbol, the isotope (lodine-120), the date, and the initial activity level.

2. Decay-in-Storage:
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» Objective: To allow the radioactivity of the lodine-120 waste to decay to background levels.
e Procedure:

o Store the labeled waste container in a designated, shielded, and secure radioactive waste
storage area. This area should be away from high-traffic locations and sensitive
equipment.

o The storage duration must be at least 10 half-lives. For lodine-120, with a half-life of
approximately 81.6 minutes, the minimum storage time is 816 minutes (or 13.6 hours). To
ensure a conservative margin of safety, a storage period of 24 hours is recommended.

o Maintain a detailed log for all stored radioactive waste, including the isotope, date of
storage, initial activity, and expected disposal date.

3. Final Survey and Disposal:

¢ Objective: To confirm that the radioactivity has decayed to background levels before disposal
as non-radioactive waste.

e Procedure:

o After the decay period, survey the waste container using a radiation survey meter (e.g., a
Geiger-Muller counter) appropriate for detecting the radiation emitted by lodine-120.

o The survey reading on the surface of the container must not be distinguishable from the
background radiation level.

o If the survey confirms the absence of radioactivity above background, deface or remove all
radioactive material labels from the container.

o The now non-radioactive waste can be disposed of according to standard laboratory
procedures for chemical or general waste, depending on its non-radiological properties.

o Record the final survey results, the date of disposal, and the method of disposal in the
radioactive waste log.
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Mandatory Visualizations

The following diagrams illustrate the key processes involved in the handling and decay of
lodine-120.
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Step 1: Waste Collection & Segregation

Generation of lodine-120 Waste

A

Segregate Solid & Liquid Waste

A

Label Container: Isotope, Date, Activity

Step 2: Deci -in-Storag‘e/

Store in Shielded, Secure Area

Y

Log Waste Details

Y

/

Allow to Decay for >10 Half-Lives (e.g., 24 hours)

Step 3: Final Survey & Disposal

Survey Waste with Radiation Meter

Reading at Background Level?

Deface Radioactive Labels

Y

Dispose as Non-Radioactive Waste

Y

Log Final Disposal

© 2026 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

lodine-120

(120|)

alf-life: 81.6 min
Decay: EC, B+

Tellurium-120

(129Te - Stable)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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